Cas no 769112-34-7 ((3S)-3-amino-4-(2-bromophenyl)butanoic acid)

• Product Name: (3S)-3-amino-4-(2-bromophenyl)butanoic acid
• CAS No: 769112-34-7
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD11977246
• CID: 2110947
• PubChem ID: 2761586
• Update Time: 2025-08-03

(3S)-3-amino-4-(2-bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, β-amino-2-bromo-, (βS)-
• 3-Amino-4-(2-bromophenyl)butyric Acid
• (R)-b-Amino-2-bromobenzenebutanoic acid
• (S)-b-Amino-2-bromobenzenebutanoic acid
• 3-amino-4-(2-bromophenyl)butanoic acid
• SY225023
• (3S)-3-amino-4-(2-bromophenyl)butanoic acid

• MDL： MFCD11977246
• Inchi： 1S/C10H12BrNO2/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)
• InChI Key： GKIOKKDLKBJXIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-4-(2-bromophenyl)butanoic acid

Introduction to (3S)-3-amino-4-(2-bromophenyl)butanoic Acid (CAS No. 769112-34-7)

(3S)-3-amino-4-(2-bromophenyl)butanoic acid, identified by its CAS number 769112-34-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids, featuring a chiral center at the third carbon atom, which imparts unique stereochemical properties. The presence of a bromine substituent on the phenyl ring and the amino group at the terminal position makes it a versatile building block for synthesizing more complex molecules.

The< strong> stereochemistry of (3S)-3-amino-4-(2-bromophenyl)butanoic acid is of particular interest due to its potential influence on biological activity. Chiral compounds often exhibit different pharmacological properties depending on their configuration, making them valuable candidates for drug design. In recent years, there has been a growing emphasis on the development of enantiopure compounds to enhance therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the importance of< strong> (3S)-3-amino-4-(2-bromophenyl)butanoic acid in the synthesis of novel pharmaceutical agents. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as potential modulators of enzyme activity, particularly those involved in metabolic disorders and inflammatory responses. The bromine atom on the phenyl ring serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores and optimize binding interactions.

The< strong> chemical properties of 3-amino-4-(2-bromophenyl)butanoic acid make it an attractive intermediate in organic synthesis. Its reactivity as an amino acid derivative allows for condensation reactions with carbodiimides or activated esters, facilitating the formation of amide bonds. This property is particularly useful in peptide synthesis and the construction of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and bioavailability.

In addition to its role in medicinal chemistry, (3S)-3-amino-4-(2-bromophenyl)butanoic acid has found applications in materials science. The chiral nature of this compound can be exploited to induce optical activity in polymers or liquid crystals, leading to advancements in areas such as optoelectronics and chiral separations. The< strong> versatility of this compound underscores its significance as a multifunctional building block.

The< strong> synthetic routes to 769112-34-7 have been refined over the years to achieve high yields and enantioselectivity. One common approach involves asymmetric reduction of a corresponding β-keto acid derivative using chiral catalysts or enzymes. Alternatively, enantioselective resolution techniques can be employed to isolate the desired enantiomer from racemic mixtures. These methods highlight the ongoing efforts to streamline the production process while maintaining high purity standards.

The< strong> pharmacological potential of (3S)-3-amino-4-(2-bromophenyl)butanoic acid continues to be explored in preclinical studies. Researchers are investigating its effects on various biological targets, including kinases, proteases, and ion channels. Preliminary findings suggest that certain derivatives may exhibit potent anti-inflammatory or anticancer properties, although further studies are needed to fully elucidate their mechanisms of action.

The< strong> role of 769112-34-7 in drug discovery is further underscored by its presence in several clinical trials targeting rare diseases and chronic conditions. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it could serve as a scaffold for developing new therapeutic agents. The growing interest in this compound reflects its potential as a cornerstone in next-generation drug design.

In conclusion, (3S)-3-amino-4-(2-bromophenyl)butanoic acid (CAS No. 769112-34-7) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique stereochemical features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.